N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine

• IUPAC Name: N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine
• InChI: InChI=1S/C12H17N3OS/c1-4-15(5-2)8-10-13-12(14-16-10)11-9(3)6-7-17-11/h6-7H,4-5,8H2,1-3H3
• InChI Key: JJXUAZVMZGSSJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=NC(=NO1)C2=C(C=CS2)C
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine is a complex organic compound that features a thiophene ring, an oxadiazole ring, and an ethylamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine typically involves multiple steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the thiophene ring: The thiophene ring can be introduced via a Suzuki-Miyaura coupling reaction, which involves the use of palladium catalysts and boron reagents.

Attachment of the ethylamine group: The final step involves the alkylation of the oxadiazole-thiophene intermediate with ethylamine under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield amine derivatives.

Substitution: The ethylamine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like halides or amines can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted amines or halides.

Scientific Research Applications

N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential therapeutic agents.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic properties.

Biological Studies: It can be used to study the interaction of thiophene and oxadiazole derivatives with biological targets.

Mechanism of Action

The mechanism of action of N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine involves its interaction with specific molecular targets. The thiophene and oxadiazole rings can interact with enzymes or receptors, potentially inhibiting or modulating their activity. The ethylamine group can enhance the compound’s solubility and facilitate its transport across biological membranes.

Comparison with Similar Compounds

Similar Compounds

N-ethyl-N-(2-thienylmethyl)ethanamine hydrochloride: Similar structure but lacks the oxadiazole ring.

N-ethyl-N-(4-nitrobenzyl)ethanamine hydrochloride: Contains a nitrobenzyl group instead of the thiophene and oxadiazole rings.

Uniqueness

N-ethyl-N-[[3-(3-methylthiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine is unique due to the presence of both the thiophene and oxadiazole rings, which confer distinct electronic and steric properties. This makes it a versatile compound for various applications in research and industry.